Cas no 1804178-35-5 (2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one)

2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one is a chlorinated aromatic ketone with potential applications as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical manufacturing. Its structure, featuring both chloro and chloromethyl substituents, enhances reactivity, making it suitable for further functionalization or as a building block in complex molecule assembly. The compound’s stability under controlled conditions ensures consistent performance in synthetic processes. Its precise molecular design allows for selective modifications, offering versatility in producing derivatives with tailored properties. Proper handling is required due to its reactive functional groups, but its synthetic utility makes it a valuable reagent for specialized chemical transformations.
2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one structure
1804178-35-5 structure
Product Name:2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one
CAS No:1804178-35-5
MF:C11H12Cl2O
MW:231.118381500244
CID:5001978
Update Time:2025-05-20

2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one
    • Inchi: 1S/C11H12Cl2O/c1-7-3-4-9(5-10(7)6-12)11(14)8(2)13/h3-5,8H,6H2,1-2H3
    • InChI Key: WXCXBMCWJMSIFL-UHFFFAOYSA-N
    • SMILES: ClC(C)C(C1C=CC(C)=C(CCl)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 206
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1

2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010013716-250mg
2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one
1804178-35-5 97%
250mg
475.20 USD 2021-07-05
Alichem
A010013716-500mg
2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one
1804178-35-5 97%
500mg
798.70 USD 2021-07-05
Alichem
A010013716-1g
2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one
1804178-35-5 97%
1g
1,564.50 USD 2021-07-05

Additional information on 2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one

Introduction to 2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one (CAS No. 1804178-35-5)

2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one, with the CAS number 1804178-35-5, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a chloromethyl and a methyl group attached to a phenyl ring, and a chloro group on the propanone moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one is C12H13Cl2O, and its molecular weight is approximately 256.14 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and condensation steps. Its synthesis has been optimized to achieve high yields and purity, making it suitable for both laboratory research and industrial applications.

In recent years, the study of 2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one has been driven by its potential as an intermediate in the synthesis of pharmaceuticals. One notable application is its use as a building block in the development of drugs targeting specific enzymes or receptors. For instance, research has shown that compounds derived from 2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one can exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

The biological activity of 2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one has been extensively studied using various in vitro and in vivo models. In cell-based assays, it has demonstrated significant cytotoxic effects on cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate signaling pathways involved in cell proliferation and apoptosis has been explored, providing insights into its mechanism of action.

Beyond its role in cancer research, 2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one has also shown promise in other therapeutic areas. For example, studies have investigated its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines. This property makes it a candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The physicochemical properties of 2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one, including its solubility, stability, and reactivity, have been thoroughly characterized. These properties are crucial for optimizing its use in various applications. For instance, its solubility in organic solvents such as dimethyl sulfoxide (DMSO) facilitates its use in biological assays and drug formulation studies.

The safety profile of 2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one is another important aspect that has been evaluated. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, 2-Chloro-1-(3-(chloromethyl)-4-methylphenyl)propan-1-one (CAS No. 1804178-35-5) is a versatile compound with significant potential in the fields of organic chemistry and medicinal chemistry. Its unique molecular structure and biological properties make it a valuable tool for researchers and developers working on new therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various scientific and industrial contexts.

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